8-Amino-1-[6-(cyano-dimethyl-methyl)-pyridin-3-yl]-3-methyl-7-trifluoromethyl-1,3-dihydro-1,3,5,9-tetraaza-cyclopenta[a]naphthalen-2-ylidene-cyanamide
Catalog No.
S16159401
CAS No.
M.F
C21H16F3N9
M. Wt
451.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![8-Amino-1-[6-(cyano-dimethyl-methyl)-pyridin-3-yl]...](/img/no-structure.svg)
Content Navigation
Product Name
8-Amino-1-[6-(cyano-dimethyl-methyl)-pyridin-3-yl]-3-methyl-7-trifluoromethyl-1,3-dihydro-1,3,5,9-tetraaza-cyclopenta[a]naphthalen-2-ylidene-cyanamide
IUPAC Name
[8-amino-1-[6-(2-cyanopropan-2-yl)pyridin-3-yl]-3-methyl-7-(trifluoromethyl)imidazo[4,5-c][1,5]naphthyridin-2-ylidene]cyanamide
Molecular Formula
C21H16F3N9
Molecular Weight
451.4 g/mol
InChI
InChI=1S/C21H16F3N9/c1-20(2,9-25)15-5-4-11(7-29-15)33-17-14(32(3)19(33)30-10-26)8-28-13-6-12(21(22,23)24)18(27)31-16(13)17/h4-8H,1-3H3,(H2,27,31)
InChI Key
VGAYQXQQPMBRDX-UHFFFAOYSA-N
Canonical SMILES
CC(C)(C#N)C1=NC=C(C=C1)N2C3=C4C(=NC=C3N(C2=NC#N)C)C=C(C(=N4)N)C(F)(F)F
XLogP3
2.2
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
1
Exact Mass
451.14807603 g/mol
Monoisotopic Mass
451.14807603 g/mol
Heavy Atom Count
33
Dates
Modify: 2024-08-15
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:68236-13-5
Molecular Formula:C20H20O5
Molecular Weight:340.4 g/mol
Availability:
In Stock
CAS No.:38462-04-3
Molecular Formula:C23H29ClO5
Molecular Weight:420.9 g/mol
Availability:
In Stock
CAS No.:28272-18-6
Molecular Formula:C17H22O5
Molecular Weight:306.4 g/mol
Availability:
Inquiry
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:523-92-2
Molecular Formula:C7H14O6
Molecular Weight:194.18 g/mol
Availability:
In Stock
CAS No.:598-31-2
Molecular Formula:C3H5BrO
Molecular Weight:136.98 g/mol
Availability:
In Stock
CAS No.:64199-88-8
Molecular Formula:C5H7NO2
Molecular Weight:113.11 g/mol
Availability:
Inquiry
